Cas no 1496798-28-7 (O-(3-ethoxypropyl)hydroxylamine)

• Product Name: O-(3-ethoxypropyl)hydroxylamine
• CAS No: 1496798-28-7
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 5565696
• Update Time: 2025-08-05

O-(3-ethoxypropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-ethoxypropyl)hydroxylamine

• Inchi： 1S/C5H13NO2/c1-2-7-4-3-5-8-6/h2-6H2,1H3
• InChI Key： BXYUDRXBDMDFMN-UHFFFAOYSA-N
• SMILES： NOCCCOCC

Additional information on O-(3-ethoxypropyl)hydroxylamine

O-(3-Ethoxypropyl)Hydroxylamine: A Comprehensive Overview

O-(3-Ethoxypropyl)Hydroxylamine, identified by the CAS number 1496798-28-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, plays a pivotal role in various chemical reactions and biological applications. The O-(3-ethoxypropyl)hydroxylamine molecule consists of a hydroxylamine group (-NHOH) attached to an ethoxypropyl chain, which imparts it with distinct chemical properties.

Recent studies have highlighted the potential of O-(3-ethoxypropyl)hydroxylamine in the synthesis of bioactive compounds. Its ability to act as a nucleophile in various substitution reactions makes it an invaluable reagent in organic synthesis. For instance, researchers have utilized this compound in the preparation of heterocyclic compounds, which are essential components in drug discovery. The ethoxypropyl group in the molecule contributes to its stability and reactivity, enabling it to participate in a wide range of chemical transformations.

In addition to its synthetic applications, O-(3-ethoxypropyl)hydroxylamine has shown promise in biological systems. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The hydroxylamine group is known to scavenge free radicals, thereby protecting cells from oxidative damage. Furthermore, the ethoxypropyl substituent enhances the compound's bioavailability, making it a candidate for further exploration in pharmacological research.

The synthesis of O-(3-ethoxypropyl)hydroxylamine involves a multi-step process that typically begins with the preparation of hydroxylamine derivatives. The introduction of the ethoxypropyl group is achieved through nucleophilic substitution or alkylation reactions, depending on the specific conditions employed. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yields and purity of the final product.

From an industrial perspective, O-(3-ethoxypropyl)hydroxylamine is used as an intermediate in the production of specialty chemicals and agrochemicals. Its ability to undergo selective reactions under mild conditions makes it a preferred choice for large-scale manufacturing processes. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

Looking ahead, the future of O-(3-ethoxypropyl)hydroxylamine lies in its potential applications in advanced materials science and nanotechnology. Researchers are exploring its use as a building block for constructing complex molecular architectures with tailored properties. The combination of its functional groups and structural flexibility opens up new avenues for innovation across multiple disciplines.

In conclusion, O-(3-ethoxypropyl)hydroxylamine (CAS No. 1496798-28-7) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique chemical properties and versatile reactivity continue to drive advancements in organic synthesis, pharmacology, and materials science. As ongoing research unravels new possibilities for this compound, its role as a key player in modern chemistry is likely to expand further.